Cas no 1448076-41-2 (6-3-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-3-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1448076-41-2
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 6094734
• PubChem ID: 71805801
• Update Time: 2025-07-23

6-3-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-3-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• 5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone
• Methanone, (5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)[3-(trifluoromethyl)phenyl]-
• (5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)(3-(trifluoromethyl)phenyl)methanone
• AKOS024558291
• 1448076-41-2
• F6435-1915
• 6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)11-3-1-2-9(4-11)13(21)20-6-10-5-18-8-19-12(10)7-20/h1-5,8H,6-7H2
• InChI Key： BGVREHWSFBMLBM-UHFFFAOYSA-N
• SMILES： C(N1CC2=CN=CN=C2C1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 293.07759644g/mol
• Monoisotopic Mass: 293.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 6-3-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine

Recent Advances in the Study of 6-(3-(Trifluoromethyl)benzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448076-41-2)

The compound 6-(3-(trifluoromethyl)benzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448076-41-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, featuring a pyrrolopyrimidine core and a trifluoromethylbenzoyl moiety, has been explored for its role as a kinase inhibitor, particularly in targeting cancer-related signaling pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in tumor proliferation and survival. In vitro studies have demonstrated potent inhibitory activity against a range of kinases, including those implicated in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The trifluoromethyl group enhances the compound's binding affinity and metabolic stability, making it a promising candidate for further development. Additionally, structural modifications of the pyrrolopyrimidine core have been explored to improve pharmacokinetic properties and reduce off-target effects.

Recent synthetic approaches to 6-(3-(trifluoromethyl)benzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine have focused on optimizing yield and purity while minimizing the use of hazardous reagents. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and regioselective functionalization have been reported, enabling the production of derivatives for structure-activity relationship (SAR) studies. These efforts have led to the identification of analogs with improved potency and selectivity, paving the way for preclinical evaluation.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of cancer have shown that administration of 6-(3-(trifluoromethyl)benzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine leads to significant tumor growth inhibition with minimal toxicity. Pharmacodynamic analyses revealed modulation of downstream signaling molecules, confirming target engagement. These findings support the compound's potential as a lead candidate for oncology drug development.

Beyond its anticancer properties, recent research has also explored the compound's applications in other therapeutic areas. For instance, its kinase inhibitory activity has been investigated in the context of inflammatory and autoimmune diseases, where dysregulated kinase signaling plays a critical role. Preliminary data suggest that the compound may offer a novel approach to modulating immune responses, although further studies are needed to fully elucidate its efficacy and safety in these indications.

In conclusion, 6-(3-(trifluoromethyl)benzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448076-41-2) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding highlight its potential as a therapeutic agent, particularly in oncology. Ongoing research efforts aim to further optimize its properties and explore its applications in other disease areas, positioning it as a valuable tool for drug discovery and development.